Cas no 1346691-61-9 (4-(5-(Hydroxymethyl)pyridin-3-yl)benzonitrile)

• Product Name: 4-(5-(Hydroxymethyl)pyridin-3-yl)benzonitrile
• CAS No: 1346691-61-9
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 1033918
• PubChem ID: 71303119
• Update Time: 2025-06-09

4-(5-(Hydroxymethyl)pyridin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(5-(Hydroxymethyl)pyridin-3-yl)benzonitrile
• 4-[5-(hydroxymethyl)pyridin-3-yl]benzonitrile
• DTXSID10744827
• DB-228859
• 1346691-61-9

• Inchi： 1S/C13H10N2O/c14-6-10-1-3-12(4-2-10)13-5-11(9-16)7-15-8-13/h1-5,7-8,16H,9H2
• InChI Key： BBUUHMILNBPTQG-UHFFFAOYSA-N
• SMILES： OCC1=CN=CC(=C1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 210.079312947g/mol
• Monoisotopic Mass: 210.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.9Ų

Additional information on 4-(5-(Hydroxymethyl)pyridin-3-yl)benzonitrile

Introduction to 4-(5-(Hydroxymethyl)pyridin-3-yl)benzonitrile (CAS No. 1346691-61-9)

4-(5-(Hydroxymethyl)pyridin-3-yl)benzonitrile (CAS No. 1346691-61-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound, also known as HMPB, is characterized by its unique molecular structure, which combines a benzonitrile moiety with a pyridine ring substituted by a hydroxymethyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The chemical formula of 4-(5-(Hydroxymethyl)pyridin-3-yl)benzonitrile is C₁₂H₁₀N₂O, and it has a molecular weight of 202.22 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of 5-(hydroxymethyl)pyridine with 4-cyanobenzeneboronic acid in the presence of a palladium catalyst. This synthetic route has been optimized to achieve high yields and purity, making it suitable for both laboratory-scale synthesis and potential large-scale production.

In the realm of medicinal chemistry, 4-(5-(Hydroxymethyl)pyridin-3-yl)benzonitrile has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have highlighted its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that HMPB exhibits potent inhibitory activity against the enzyme dipeptidyl peptidase-4 (DPP-4), which plays a crucial role in glucose metabolism and is a target for the treatment of type 2 diabetes.

Beyond its enzymatic inhibition properties, 4-(5-(Hydroxymethyl)pyridin-3-yl)benzonitrile has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that HMPB may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-(5-(Hydroxymethyl)pyridin-3-yl)benzonitrile have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Specifically, it demonstrates good oral bioavailability and low toxicity in animal models, which are essential characteristics for a drug candidate to progress to clinical trials.

In addition to its therapeutic potential, HMPB has been explored for its use as a probe molecule in chemical biology research. Its unique structure allows it to interact with specific protein targets, making it useful for studying protein function and signaling pathways. For example, researchers at the University of California, San Francisco, used HMPB-based probes to investigate the role of certain kinases in cancer cell proliferation. The results from these studies have provided valuable insights into the mechanisms underlying cancer progression and have identified potential targets for new cancer therapies.

The safety profile of 4-(5-(Hydroxymethyl)pyridin-3-yl)benzonitrile is another critical aspect that has been extensively evaluated. Toxicological studies conducted on animal models have shown that it is generally well-tolerated at therapeutic doses. However, like any new chemical entity, further safety assessments are necessary to ensure its long-term safety and efficacy in human subjects.

In conclusion, 4-(5-(Hydroxymethyl)pyridin-3-yl)benzonitrile (CAS No. 1346691-61-9) is a promising compound with diverse applications in pharmaceutical and medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and potential uses of this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.